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Compound Name:
4-(Piperidin-1-ylmethyl)benzoic

acid

Cat. No.: B069625 Get Quote

An In-depth Technical Guide to 4-(Piperidin-1-ylmethyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-(Piperidin-1-ylmethyl)benzoic
acid, a piperidine compound relevant to biochemical research and drug discovery.

Core Molecular Attributes
4-(Piperidin-1-ylmethyl)benzoic acid is a derivative of benzoic acid and piperidine. Its core

molecular attributes are fundamental for experimental design and interpretation.

Molecular Formula and Weight
The chemical formula for 4-(Piperidin-1-ylmethyl)benzoic acid is C₁₃H₁₇NO₂.[1][2] This

formula indicates a composition of 13 carbon atoms, 17 hydrogen atoms, one nitrogen atom,

and two oxygen atoms.

The corresponding molecular weight is 219.28 g/mol .[1][2][3] This value is crucial for

stoichiometric calculations in chemical reactions and for the preparation of solutions with

specific molar concentrations.

Chemical Structure
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The structure consists of a benzoic acid molecule substituted at the para (4-position) with a

methyl group, which in turn is bonded to the nitrogen atom of a piperidine ring.
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Figure 2: A generalized workflow for the synthesis of 4-(Piperidin-1-ylmethyl)benzoic acid.

Example Protocol
Reaction Setup: In a round-bottom flask, dissolve 4-(bromomethyl)benzoic acid in a suitable

solvent such as dimethylformamide (DMF).

Addition of Reagent: Add an excess of piperidine to the solution. The reaction is typically

carried out at room temperature.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Workup: Once the reaction is complete, quench the reaction mixture with water and extract

the product with an organic solvent.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water.

Analytical Characterization
The identity and purity of synthesized 4-(Piperidin-1-ylmethyl)benzoic acid should be

confirmed using standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy can

be used to confirm the chemical structure of the molecule by identifying the chemical shifts

and coupling constants of the protons and carbons.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule, such as the carboxylic acid O-H and C=O

stretches, and the C-N stretch of the piperidine ring.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of

the compound. The exact mass is reported as 219.125928785. [1]

Applications and Safety
Research Applications
4-(Piperidin-1-ylmethyl)benzoic acid is utilized as a piperidine compound in biochemical

research. [2]It serves as an intermediate in the synthesis of more complex molecules for

pharmaceutical and biological studies. [4]Its structure, combining a carboxylic acid group with a

piperidine moiety, makes it a versatile building block in medicinal chemistry for the development

of antiviral, anticancer, and anti-infective agents. [4]

Safety and Handling
While detailed toxicity data is not widely available, it is recommended to handle 4-(Piperidin-1-
ylmethyl)benzoic acid with standard laboratory safety precautions. [4]This includes wearing

personal protective equipment such as gloves and safety glasses. [4]Avoid direct contact with

skin and eyes, and prevent inhalation of dust. [4]In case of accidental contact, rinse the

affected area with plenty of water. [4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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